Cas no 1428349-33-0 (N-(2-bromo-4-methylphenyl)-1-methyl-1H-indazole-3-carboxamide)

• Product Name: N-(2-bromo-4-methylphenyl)-1-methyl-1H-indazole-3-carboxamide
• CAS No: 1428349-33-0
• MF: C₁₆H₁₄BrN₃O
• MW: 344.205862522125
• CID: 6268314
• PubChem ID: 66596306
• Update Time: 2025-06-22

N-(2-bromo-4-methylphenyl)-1-methyl-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methylphenyl)-1-methyl-1H-indazole-3-carboxamide
• N-(2-bromo-4-methylphenyl)-1-methylindazole-3-carboxamide
• SCHEMBL91600
• F6411-4392
• VU0547596-1
• AKOS024554512
• 1428349-33-0

• Inchi： 1S/C16H14BrN3O/c1-10-7-8-13(12(17)9-10)18-16(21)15-11-5-3-4-6-14(11)20(2)19-15/h3-9H,1-2H3,(H,18,21)
• InChI Key： OBYIANAUEIJTFD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC(C1C2C=CC=CC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 343.03202g/mol
• Monoisotopic Mass: 343.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-bromo-4-methylphenyl)-1-methyl-1H-indazole-3-carboxamide

N-(2-Bromo-4-Methylphenyl)-1-Methyl-1H-Indazole-3-Carboxamide: A Comprehensive Overview

N-(2-Bromo-4-Methylphenyl)-1-Methyl-1H-Indazole-3-Carboxamide, also known by its CAS number 1428349-33-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of indazole, a heterocyclic aromatic compound, and has been studied for its potential applications in drug discovery and material science. The structure of this compound is characterized by a bromine atom at the 2-position of the phenyl ring, a methyl group at the 4-position, and a carboxamide group attached to the indazole moiety.

The synthesis of N-(2-Bromo-4-Methylphenyl)-1-Methyl-1H-Indazole-3-Carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and amide bond formation. The indazole core is synthesized via a condensation reaction between o-amino benzaldehyde and ketones or aldehydes under acidic conditions. The introduction of the bromine atom at the 2-position of the phenyl ring is typically achieved through electrophilic aromatic substitution using bromine in the presence of a Lewis acid catalyst.

Recent studies have highlighted the potential of N-(2-Bromo-4-Methylphenyl)-1-Methyl-1H-Indazole-3-Carboxamide as a lead compound in drug discovery. Its unique structure allows for interactions with various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in cancer and inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry revealed that this compound selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In addition to its pharmacological applications, N-(2-Bromo-4-Methylphenyl)-1-Methyl-1H-indazole-based compounds have shown promise in materials science. The indazole moiety contributes to the compound's stability and electronic properties, making it a candidate for use in organic electronics. Recent advancements in this area have explored its potential as an active layer material in organic photovoltaic devices (OPVs) due to its ability to facilitate efficient charge transport.

The toxicity profile of N-(2-Bromo-4-Methylphenyl)-1-Methyl-related compounds has also been investigated. Acute toxicity studies indicate that this compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. However, chronic toxicity studies are still underway to fully assess its safety profile for long-term use.

From an environmental perspective, the biodegradation and ecotoxicity of CAS No 1428349-based compounds have been studied to ensure their safe handling and disposal. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Furthermore, ecotoxicity assays reveal that it has low toxicity towards aquatic organisms, aligning with current environmental regulations.

In conclusion, N-(2-Bromo-4-methylphenyl)-1-methyl-indazole-based compounds represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their biological activity, material properties, and environmental impact. As our understanding of these compounds deepens, they hold great potential for advancing both therapeutic development and technological innovation.